Cas no 1208933-41-8 (N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide)

• Product Name: N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide
• CAS No: 1208933-41-8
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5962331
• PubChem ID: 45511541
• Update Time: 2025-11-02

N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide
• Cyclobutanecarboxamide, N-[[5-(2-thienyl)-3-isoxazolyl]methyl]-
• N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}cyclobutanecarboxamide
• 1208933-41-8
• AKOS024652378
• N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]cyclobutanecarboxamide
• F2493-3184
• N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)cyclobutanecarboxamide

• Inchi： 1S/C13H14N2O2S/c16-13(9-3-1-4-9)14-8-10-7-11(17-15-10)12-5-2-6-18-12/h2,5-7,9H,1,3-4,8H2,(H,14,16)
• InChI Key： RDJMLXKXEGFCBK-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C=C(C3SC=CC=3)ON=2)=O)CCC1

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 525.8±38.0 °C(Predicted)
• pka: 14.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide

N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide (CAS 1208933-41-8): A Comprehensive Overview

The compound N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide (CAS 1208933-41-8) is a unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its thiophene-oxazole hybrid structure, represents a promising scaffold for the development of novel therapeutic agents. Its cyclobutanecarboxamide moiety further enhances its potential as a versatile building block in pharmaceutical research.

In recent years, the demand for heterocyclic compounds like N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide has surged, driven by their diverse biological activities and applications in drug design. Researchers are particularly interested in its molecular structure, which combines a thiophene ring and an oxazole ring, both of which are known to contribute to the compound's stability and bioactivity. The presence of the cyclobutanecarboxamide group adds another layer of complexity, making it a valuable candidate for further study.

One of the most frequently asked questions in scientific forums and search engines is: "What are the potential applications of N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide?" This compound has shown promise in several areas, including central nervous system (CNS) drug development and anti-inflammatory research. Its unique structure allows it to interact with various biological targets, making it a subject of ongoing investigation in academic and industrial laboratories.

The synthesis of N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide involves a series of well-documented chemical reactions, including cycloaddition and amide coupling. These methods are often optimized to achieve high yields and purity, which are critical for its use in pharmaceutical applications. The compound's CAS number 1208933-41-8 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of thiophene-oxazole derivatives. Researchers are keen to understand how modifications to the N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide structure can enhance its biological properties. This line of inquiry is particularly relevant in the context of personalized medicine and targeted drug delivery, where precise molecular design is paramount.

The physicochemical properties of N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide also play a crucial role in its potential applications. Its solubility, stability, and bioavailability are key factors that determine its suitability for various formulations. These properties are often studied using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

In the context of green chemistry, there is growing interest in developing sustainable synthesis routes for compounds like N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high efficiency. This aligns with the broader trend toward eco-friendly pharmaceutical production.

The market demand for N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide is expected to grow, driven by its potential in drug discovery and material science. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients. Its CAS 1208933-41-8 designation ensures traceability and quality control in commercial transactions.

In summary, N-{5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl}cyclobutanecarboxamide (CAS 1208933-41-8) is a compound of significant scientific and commercial interest. Its unique molecular architecture, combined with its potential applications in medicinal chemistry and beyond, makes it a valuable subject of ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the development of next-generation therapeutics and materials.